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Compound of Interest

Compound Name: 2-Aminobenzamide

Cat. No.: B116534

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for 2-Aminobenzamide (CAS No: 88-68-6). The information is
intended to equip laboratory personnel with the necessary knowledge to handle this chemical

safely and effectively.

Chemical Identification and Properties

2-Aminobenzamide, also known as anthranilamide, is an aromatic organic compound.[1] It
serves as a versatile building block in medicinal chemistry and chemical synthesis.[2]

Table 1: Physical and Chemical Properties of 2-Aminobenzamide
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Property Value Source
Anthranilamide, o-
Synonyms Aminobenzamide, 2- [31141[5]

Carbamoylaniline

Molecular Formula C7HsN20 [61[71[8]

Molecular Weight 136.15 g/mol [41[8]
White to light brown or pale

Appearance beige solid (crystals, powder, [410719]
or flakes)

Melting Point 108-114 °C (226.4-237.2 °F) [71[9]

Boiling Point 300 °C (572 °F) at 760 mmHg 9]

Flash Point 198 °C (388.4 °F) [9]

Autoignition Temperature

590 °C (1094 °F)

[9]

Water Solubility

1.74 g/L (Predicted)

[1]

Vapor Pressure

2.63E-05 mm Hg

[3]

Hazard Identification and Classification

2-Aminobenzamide is classified as a hazardous substance.[5][9] It is crucial to understand its

potential health effects to ensure proper handling.

GHS Hazard Statements:

o H302: Harmful if swallowed.[6][10]

e H315: Causes skin irritation.[6][10][11]

e H317: May cause an allergic skin reaction.[6]

e H319: Causes serious eye irritation.[6][10][11]

o H335: May cause respiratory irritation.[6][10]
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Signal Word: Danger/Warning[9][11]

The material is not thought to produce adverse health effects or irritation of the respiratory tract
based on animal models, but good hygiene practice requires that exposure be kept to a
minimum.[6] Skin contact may cause a sensitization reaction in some individuals.[6]

Experimental Protocols

While specific experimental reports for 2-Aminobenzamide are not publicly detailed, the
following represents standard methodologies used to determine the health hazards listed
above. These protocols are based on internationally recognized guidelines, such as those from
the Organisation for Economic Co-operation and Development (OECD).

Table 2: Representative Experimental Protocols for Hazard Determination
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Standard Protocol (e.g.,
OECD Guideline)

Hazard

Brief Methodology

OECD Guideline 423: Acute
Acute Oral Toxicity (LD50) Oral Toxicity - Acute Toxic
Class Method

A stepwise procedure with the
use of a limited number of
animals (typically rodents). The
method involves administering
the substance by oral gavage
in a sequential manner. The
outcome (survival or death) of
the animals in the preceding
step determines the dose for
the subsequent step. The
result allows for the
classification of the substance
and an estimation of the LD50

value.

OECD Guideline 404: Acute

Dermal Irritation/Corrosion

Skin Irritation/Corrosion

A small amount of the test
substance (0.5gor 0.5 mL) is
applied to a shaved patch of
skin on a single experimental
animal (typically a rabbit). The
patch is covered with a gauze
dressing for a specified period
(e.g., 4 hours). After exposure,
the substance is removed, and
the skin is observed for signs
of erythema (redness) and
edema (swelling) at specific
intervals (e.g., 1, 24, 48, and
72 hours).

Eye Irritation/Corrosion OECD Guideline 405: Acute

Eye Irritation/Corrosion

A small, measured amount of
the test substance (0.1 mL or
0.1 g) is applied into one eye
of an experimental animal
(typically a rabbit), with the
other eye serving as a control.
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The eyes are examined for
signs of irritation, such as
redness, swelling, and
discharge, at specific intervals
after application. The
reversibility of any observed

effects is also assessed.

This in vivo method assesses
the potential of a substance to
cause skin sensitization. It
involves applying the test
substance to the dorsal

surface of the ears of mice for

OECD Guideline 429: Skin three consecutive days.
Skin Sensitization Sensitisation - Local Lymph Proliferation of lymphocytes in
Node Assay (LLNA) the draining auricular lymph

nodes is measured (e.g., via
incorporation of radio-labeled
thymidine) and compared to
controls. A stimulation index is
calculated to determine the

sensitizing potential.

Safety and Handling Procedures

A systematic approach to handling 2-Aminobenzamide is essential to minimize exposure and
ensure a safe laboratory environment.
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Workflow for Safe Handling of 2-Aminobenzamide

Receiving and Storage

Before Handling

\

/

Personal Protective
Equipment (PPE)

Handling

(Well-venti

If Spill Occurs

Accidental Release

‘ear Appropriate PPE

and Use
lated area)

If Exposure Occurs

Personal Exposure

(spill Aftgr Use (Skin/Eye/Inhalation)
Contain and Clean Up Immediate Action
Y Y
Waste Disposal First Aid Measures

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling

of 2-Aminobenzamide.
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Engineering Controls and Personal Protective
Equipment (PPE)

e Engineering Controls: Use only outdoors or in a well-ventilated area.[6] Ensure that eyewash
stations and safety showers are close to the workstation location.[9]

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[9]

» Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[9]
Contaminated work clothing should not be allowed out of the workplace.[6]

» Respiratory Protection: If dust is generated, a respirator is required.[6]

Handling and Storage

» Handling: Avoid all personal contact, including inhalation.[6] Do not breathe dust.[9] Wash
hands and any exposed external body areas thoroughly after handling.[6][11] Do not eat,
drink, or smoke when using this product.[6]

o Storage: Store in original containers, locked up, and in a cool, dry, well-ventilated place.[6][9]
Keep containers securely sealed when not in use and protect them from physical damage.[6]
Store away from incompatible materials such as strong oxidizing agents.[9]

Emergency Procedures
First Aid Measures

Table 3: First Aid Procedures for 2-Aminobenzamide Exposure
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Exposure Route

First Aid Procedure Source

Eye Contact

Immediately rinse cautiously

with fresh running water for

several minutes. Keep eyelids

apart to ensure complete

irrigation. Remove contact [6]119]
lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention,

especially if irritation persists.

Skin Contact

Immediately remove all
contaminated clothing. Wash
skin and hair with plenty of
. [6]19]
soap and running water. Seek
medical attention if irritation or

a rash occurs.

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If you feel unwell,
call a POISON CENTER or

doctor. If not breathing, give

[6]1°]

artificial respiration.

Ingestion

Rinse mouth with water.
Immediately give a glass of
water. Do NOT induce
vomiting. Call a POISON
CENTER or doctor if you feel
unwell.

[6]19]

Firefighting Measures

o Extinguishing Media: There is no restriction on the type of extinguisher which may be used.

Use extinguishing media suitable for the surrounding area, such as water spray, carbon

dioxide (CO32), dry chemical, or chemical foam.[6][9][12]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR4043_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1475622&productDescription=2-AMINOBENZAMIDE+98%2B%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR4043_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1475622&productDescription=2-AMINOBENZAMIDE+98%2B%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR4043_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1475622&productDescription=2-AMINOBENZAMIDE+98%2B%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR4043_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1475622&productDescription=2-AMINOBENZAMIDE+98%2B%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR4043_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1475622&productDescription=2-AMINOBENZAMIDE+98%2B%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB65863&dnl=sd_-_2-Aminobenzamide_CAS_88-68-6_EC_201-851-2_%28SB65863%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Specific Hazards: The product is non-combustible but containers may burn.[6] Hazardous
combustion products include nitrogen oxides (NOXx), carbon monoxide (CO), and carbon
dioxide (COz2).[9]

» Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[9] Cool fire-exposed containers with water spray from a protected location.[6]

Accidental Release Measures

o Personal Precautions: Alert personnel in the area.[6] Avoid breathing dust and contact with
skin and eyes.[6] Wear appropriate protective clothing, gloves, safety glasses, and a dust
respirator.[6]

» Environmental Precautions: Prevent spillage from entering drains or water courses.[6]

o Cleanup Procedures: For dry spills, use dry clean-up procedures to avoid generating dust.[6]
Sweep up, shovel up, or vacuum the material and place it in a clean, dry, sealable, and
labeled container for disposal.[6][9] Wash the spill area with large amounts of water.[6]

Stability and Reactivity

o Chemical Stability: The product is considered stable under normal conditions, and hazardous
polymerization will not occur.[6][9]

» Conditions to Avoid: Incompatible products.[9]
e Incompatible Materials: Strong oxidizing agents.[9]

e Hazardous Decomposition Products: May emit corrosive fumes upon combustion.[6]
Products include oxides of carbon and nitrogen.[9]

Toxicological and Ecological Information
Toxicological Information

» Acute Toxicity: Harmful if swallowed.[6] The material has not been classified as harmful by
ingestion by EC Directives due to a lack of corroborating evidence.[6]

o Skin Corrosion/Irritation: Causes skin irritation.[6][11]
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» Serious Eye Damage/Irritation: Causes serious eye irritation/damage.[6][9][11]
e Respiratory or Skin Sensitization: May cause an allergic skin reaction.[6]

o Chronic Effects: Skin contact is more likely to cause a sensitization reaction in some
individuals compared to the general population.[6] It may also induce methemoglobinemia.[3]

Ecological Information

o Ecotoxicity: LC50 for freshwater fish (Pimephales promelas) is 354 - 439 mg/L over 96 hours
(flow-through).[9]

o Mobility: The substance is expected to have very high mobility in soil.[13] However, aromatic
amines can bind strongly to organic matter in soils.[13]

e Persistence and Degradability: No specific data available.

e Bioaccumulation: No information available.[9]

Disposal Considerations

Dispose of contents and containers to an authorized hazardous or special waste collection
point in accordance with local, regional, and national regulations.[6] Chemical waste generators
must consult regulations to ensure complete and accurate classification.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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